Cas no 2227728-52-9 ((2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol)

• Product Name: (2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol
• CAS No: 2227728-52-9
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• CID: 6186399
• PubChem ID: 165742550
• Update Time: 2025-06-08

(2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol
• 2227728-52-9
• EN300-1995104

• Inchi： 1S/C12H14ClNO/c1-8(15)5-9-7-14(2)12-6-10(13)3-4-11(9)12/h3-4,6-8,15H,5H2,1-2H3/t8-/m1/s1
• InChI Key： OVKLGUNOYGINCW-MRVPVSSYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2C[C@@H](C)O

Computed Properties

• Exact Mass: 223.0763918g/mol
• Monoisotopic Mass: 223.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.2Ų

Additional information on (2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol

Compound CAS No. 2227728-52-9: (2R)-1-(6-Chloro-1-Methyl-1H-Indol-3-Yl)Propan-2-Ol

The compound with CAS No. 2227728-52-9, known as (2R)-1-(6-chloro-1-methyl-1H-indol-3-yl)propan-2-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications. The indole ring at the core of this molecule plays a pivotal role in its pharmacological properties, while the 6-chloro and 1-methyl substituents further modulate its activity and selectivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging cutting-edge techniques such as enantioselective catalysis and microwave-assisted reactions. These methods not only enhance the yield and purity of the compound but also facilitate its scalability for preclinical studies. The chirality of the molecule, specifically the (R)-configuration at the second carbon of the propanol group, is critical for its biological activity, as stereochemistry often dictates molecular interactions with target proteins.

From a pharmacological perspective, (2R)-1-(6-chloro-1-methyl-1H-indol-3-Yl)propan-2-Ol has demonstrated promising activity in various assays targeting key therapeutic areas. For instance, studies have highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes and diseases. Additionally, this compound has shown selective inhibitory effects on certain kinases, making it a candidate for anti-cancer drug development.

The structural features of this compound, including the indole moiety, chlorine substitution, and methyl group, contribute to its unique pharmacokinetic profile. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug candidates. Furthermore, recent research has explored its ability to cross the blood-brain barrier, suggesting potential applications in central nervous system disorders.

In terms of applications, this compound serves as a valuable tool in drug discovery programs aimed at developing novel therapeutics for conditions such as cancer, inflammation, and neurodegenerative diseases. Its versatility as a scaffold allows chemists to explore further modifications to optimize its efficacy and safety profiles. Ongoing studies are focusing on improving its bioavailability and reducing potential off-target effects through strategic chemical modifications.

In conclusion, (2R)-1-(6-chloro-1-methyl-1H-indol-Yl)propan-Ol represents a compelling candidate in contemporary medicinal chemistry research. Its unique structure, combined with cutting-edge synthetic techniques and promising biological activities, positions it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound holds great promise for advancing our understanding of complex biological systems and addressing unmet medical needs.